Cas no 356590-07-3 (S-[4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]phenyl] Ethanethioate)

• Product Name: S-[4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]phenyl] Ethanethioate
• CAS No: 356590-07-3
• MF: C₂₄H₁₆OS
• MW: 352.448245048523
• CID: 1471886
• PubChem ID: 329763572
• Update Time: 2025-04-20

S-[4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]phenyl] Ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-[4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]phenyl] ethanethioate
• S-[4-[2-[4-(2-Phenylethynyl)phenyl]ethynyl]phenyl] thioacetate
• ACMC-20ajrr
• CTK8C5440
• Ethanethioic acid, S-[4-[[4-(phenylethynyl)phenyl]ethynyl]phenyl] ester
• Thioacetic acid S-[4-[4-(phenylethynyl)phenyl]ethynyl]benzene-thiol ester
• SCHEMBL14345605
• S-(4-{[4-(Phenylethynyl)phenyl]ethynyl}phenyl) ethanethioate
• AKOS025295220
• S-[4-[2-[4-(2-Phenylethynyl)phenyl]ethynyl]phenyl] thioacetate, 95%
• DTXSID90730889
• 356590-07-3
• S-[4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]phenyl] Ethanethioate

• MDL： MFCD16621453
• Inchi： 1S/C24H16OS/c1-19(25)26-24-17-15-23(16-18-24)14-13-22-11-9-21(10-12-22)8-7-20-5-3-2-4-6-20/h2-6,9-12,15-18H,1H3
• InChI Key： ZWLJTQTZLWBSFY-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC(C#CC2C=CC(C#CC3C=CC=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 352.09228
• Monoisotopic Mass: 352.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Melting Point: 191-196 °C
• PSA: 17.07

S-[4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]phenyl] Ethanethioate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters